Cas no 42106-50-3 (5-nitro-2-(piperidin-1-yl)benzoic acid)

• Product Name: 5-nitro-2-(piperidin-1-yl)benzoic acid
• CAS No: 42106-50-3
• MF: C₁₂H₁₄N₂O₄
• MW: 250.250563144684
• MDL: MFCD01788140
• CID: 881138
• PubChem ID: 2942421
• Update Time: 2025-05-19

5-nitro-2-(piperidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-NITRO-2-PIPERIDIN-1-YL-BENZOIC ACID
• 5-nitro-2-(1-piperidinyl)Benzoic acid
• 5-Nitro-2-(piperidine-1-yl)benzoic acid
• 5-nitro-2-(piperidin-1-yl)benzoic acid
• CS-0307697
• 42106-50-3
• Z55982380
• HMS2563F18
• SR-01000265375
• AKOS000113932
• DTXSID60387925
• DB-070258
• 5-Nitro-2-(1-piperidyl)benzoic acid
• STL387829
• EN300-05283
• BBL029468
• CHEMBL1500218
• MFCD01788140
• BJFMTEPHRNENIO-UHFFFAOYSA-N
• VS-09249
• 5-nitro-2-piperidinobenzoic acid
• MLS000578986
• SCHEMBL3040101
• SMR000198700
• SR-01000265375-1
• 5-nitro-2-piperidin-1-ylbenzoic acid
• Oprea1_684738

• MDL： MFCD01788140
• Inchi： 1S/C12H14N2O4/c15-12(16)10-8-9(14(17)18)4-5-11(10)13-6-2-1-3-7-13/h4-5,8H,1-3,6-7H2,(H,15,16)
• InChI Key： BJFMTEPHRNENIO-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=CC=1N1CCCCC1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 250.09535693g/mol
• Monoisotopic Mass: 250.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 86.4Ų

5-nitro-2-(piperidin-1-yl)benzoic acid Security Information

• HazardClass：IRRITANT

Additional information on 5-nitro-2-(piperidin-1-yl)benzoic acid

Recent Advances in the Study of 5-nitro-2-(piperidin-1-yl)benzoic acid (CAS: 42106-50-3)

5-nitro-2-(piperidin-1-yl)benzoic acid (CAS: 42106-50-3) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a scaffold for developing novel therapeutic agents. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential therapeutic uses.

The compound's structure, featuring a nitro group and a piperidine moiety, has been the focus of several synthetic and pharmacological studies. Researchers have investigated its role as an intermediate in the synthesis of more complex molecules with potential antimicrobial, anti-inflammatory, and anticancer properties. The nitro group, in particular, has been implicated in the compound's ability to interact with biological targets, such as enzymes and receptors, making it a valuable candidate for further exploration.

Recent publications have detailed the synthesis and characterization of 5-nitro-2-(piperidin-1-yl)benzoic acid, with a focus on optimizing yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and assess its stability under various conditions. These studies have provided a solid foundation for subsequent biological evaluations.

In vitro and in vivo studies have begun to uncover the compound's pharmacological potential. Preliminary results suggest that 5-nitro-2-(piperidin-1-yl)benzoic acid exhibits moderate inhibitory activity against certain bacterial strains and inflammatory markers. While the exact mechanism of action remains under investigation, these findings underscore the compound's promise as a lead for further drug development.

Future research directions include the exploration of structural analogs to enhance biological activity and reduce potential toxicity. Additionally, computational modeling and high-throughput screening are expected to play a pivotal role in identifying specific biological targets and optimizing the compound's therapeutic profile. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the potential of 5-nitro-2-(piperidin-1-yl)benzoic acid in medicine.

In conclusion, 5-nitro-2-(piperidin-1-yl)benzoic acid (CAS: 42106-50-3) represents a promising area of research in chemical biology and drug discovery. Its unique structural features and preliminary biological activities warrant further investigation, with the ultimate goal of developing novel therapeutic agents to address unmet medical needs.